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An In-depth Technical Guide to Vinyltriethoxysilane (CAS 78-08-0)

Introduction
Vinyltriethoxysilane (VTES), with the Chemical Abstracts Service (CAS) number 78-08-0, is a

bifunctional organosilicon compound.[1] It possesses a reactive vinyl group and three

hydrolyzable ethoxy groups, making it a versatile molecule widely utilized in scientific research

and industrial applications.[1][2] This dual functionality allows VTES to act as a bridge between

organic and inorganic materials, primarily serving as a coupling agent, adhesion promoter,

crosslinking agent, and surface modifier.[2][3][4] Its ability to enhance the bond between

polymers and inorganic surfaces like glass, metals, and minerals makes it invaluable in the

manufacturing of composites, coatings, and sealants.[2][5] This guide provides a

comprehensive technical overview of VTES, including its properties, synthesis, mechanisms of

action, and detailed experimental protocols for its application, aimed at researchers, scientists,

and professionals in drug development.

Chemical and Physical Properties
Vinyltriethoxysilane is a colorless to pale yellow liquid with a characteristic mild, fruity odor.[6]

[7] It is soluble in many common organic solvents.[3] The key physical and chemical properties

of VTES are summarized in the tables below.

Table 1: General Properties and Identifiers
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Property Value Reference(s)

CAS Number 78-08-0 [1]

IUPAC Name Ethenyl(triethoxy)silane [1][8]

Synonyms
Triethoxyvinylsilane, VTES,

(Triethoxysilyl)ethylene
[4][5][7]

Molecular Formula C₈H₁₈O₃Si [1][6]

Molecular Weight 190.31 g/mol [1][7]

EC Number 201-081-7 [9][10]

| InChI Key | FWDBOZPQNFPOLF-UHFFFAOYSA-N |[1][6] |

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Appearance
Colorless transparent
liquid

[5][6]

Density 0.903 g/mL at 25 °C [1][10]

Boiling Point 160-161 °C [1][5][11]

Melting Point -92 °C [8]

Flash Point 34 °C (closed cup) [10]

Vapor Pressure 2.28 mmHg [7]

Refractive Index n20/D 1.398 [10][11]

| Solubility | Miscible with organic solvents; hydrolyzes in water |[3][11] |

Synthesis of Vinyltriethoxysilane
The industrial production of Vinyltriethoxysilane typically follows two primary pathways. The

most common method involves the alcoholysis (esterification) of vinyltrichlorosilane with
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ethanol.[12][13] An alternative route is the platinum-catalyzed hydrosilylation reaction between

acetylene and an appropriate hydrosilane, such as triethoxysilane.[14]
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Caption: Primary synthesis pathways for Vinyltriethoxysilane (VTES).

Mechanism of Action: Hydrolysis and Condensation
The utility of VTES as a coupling agent stems from its dual reactivity. The ethoxy groups

attached to the silicon atom are susceptible to hydrolysis in the presence of water, forming

reactive silanol (Si-OH) groups and releasing ethanol as a byproduct.[2][6] These silanol

groups can then undergo condensation reactions. They can condense with hydroxyl groups on

the surface of inorganic substrates (like glass or metal oxides) to form stable covalent Si-O-

Substrate bonds.[15][16] Additionally, they can self-condense with other silanol groups to form

a durable siloxane (Si-O-Si) network at the interface.[6][15] Simultaneously, the vinyl group of

the VTES molecule is available to react—via polymerization or grafting—with an organic

polymer matrix.[2][3] This creates a robust covalent bridge between the inorganic and organic

phases, enhancing adhesion and improving the overall mechanical and chemical properties of

the composite material.[3][16]
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Condensation Reactions
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Caption: Hydrolysis and condensation mechanism of VTES as a coupling agent.

Key Applications
VTES is a versatile chemical used across numerous fields:

Adhesion Promoter: It significantly improves the bonding between organic polymers and

inorganic substrates such as glass, metals, and fillers.[2][4][5]

Crosslinking Agent: VTES is used to create cross-linked polymers, such as cross-linked

polyethylene (PEX), which is used for electrical insulation and pipes.[1][17] The moisture-

curable nature of the alkoxysilane groups allows for the formation of stable silicon-oxygen-

silicon bonds that cross-link the material.[1]
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Surface Modifier: It is used to treat surfaces to enhance compatibility with polymers, improve

dispersibility of fillers, and impart properties like water repellency.[2][5][18]

Polymer Synthesis: VTES can be used as a monomer or co-monomer in the synthesis of

polymers to create materials with improved adhesion and moisture-crosslinking capabilities.

[1][11][19]

Moisture Scavenger: Due to its rapid reaction with water, VTES is employed as a moisture

scavenger in sealant and adhesive formulations to prevent premature curing and improve

shelf life.[20]

Experimental Protocols
Detailed methodologies are crucial for reproducible scientific outcomes. The following section

outlines key experimental protocols involving VTES.

Surface Modification of Silica Nanoparticles with VTES
This protocol describes the covalent attachment of vinyl groups to the surface of pre-

synthesized silica nanoparticles (SNPs), a common step in preparing functionalized materials

for applications like drug delivery.[21]

Workflow Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://polysciences.com/products/vinyltriethoxysilane-100g
https://www.chemimpex.com/products/27202
https://www.jmmm.material.chula.ac.th/index.php/jmmm/article/download/214/241
https://en.wikipedia.org/wiki/Vinyltriethoxysilane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1137130.htm
https://lanyachem.com/218.html
https://www.hengdasilane.com/vinyl-silane/Vinyltriethoxysilane
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Vinylethoxysilane_for_Surface_Modification_of_Silica_Nanoparticles.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Pre-synthesized
Silica Nanoparticles (SNPs)

1. Disperse SNPs in
Anhydrous Toluene/Ethanol

2. Add Vinyltriethoxysilane (VTES)
to the suspension

3. Reflux mixture with stirring
(e.g., 12-24 hours)

under inert atmosphere

4. Cool reaction mixture
to room temperature

5. Collect functionalized SNPs
by centrifugation

6. Wash nanoparticles thoroughly
with Toluene/Ethanol

7. Dry modified nanoparticles
under vacuum

End: Vinyl-Functionalized
Silica Nanoparticles

Click to download full resolution via product page

Caption: Workflow for the surface functionalization of silica nanoparticles using VTES.

Methodology:

Dispersion: Disperse a known quantity of pre-synthesized silica nanoparticles in an

anhydrous solvent such as toluene or ethanol within a reaction flask.[21]

Silane Addition: Add the desired amount of Vinyltriethoxysilane to the nanoparticle

suspension. The quantity can be adjusted to control the density of surface functionalization.

[21] An optional catalyst, such as triethylamine, can be added to facilitate the reaction.[21]
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Reaction: Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) with

constant stirring for 12 to 24 hours.[21]

Cooling and Collection: Allow the reaction to cool to room temperature. The vinyl-

functionalized silica nanoparticles are then collected via centrifugation.[21]

Washing: To remove unreacted silane and byproducts, wash the collected nanoparticles

thoroughly with fresh toluene or ethanol. This step may be repeated multiple times.[21]

Drying: Dry the final product under vacuum to obtain the surface-modified nanoparticles as a

powder.[21]

Surface Modification of Polyester Fabrics with VTES for
Water Repellency
This protocol details a method to increase the hydrophobicity of polyester fabric surfaces.[18]

Methodology:

Emulsion Preparation: Prepare an aqueous emulsion of VTES. In a typical procedure, a

calculated amount of VTES (e.g., 10-40% v/v) is added to a 0.1% (w/v) aqueous solution of

an emulsifying agent like cetyltrimethylammonium bromide (CTAB).[18]

Stirring: Stir the solution vigorously at room temperature for approximately 1 hour to ensure a

stable emulsion.[18]

Impregnation: Impregnate the polyester fabric with the VTES emulsion using a padder,

aiming for a specific wet pick-up percentage (e.g., 95%).[18]

Curing: Cure the treated fabric in an oven at 150°C for 15 minutes. During this step, the

VTES hydrolyzes and condenses to form a water-repellent siloxane network on the fabric

surface.[18]

Safety and Handling
Vinyltriethoxysilane is a flammable liquid and vapor and can cause eye irritation.[9][22]

Proper safety precautions are essential during its handling and storage.
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Table 3: Safety Information

Hazard Information Precautionary Measures Reference(s)

GHS Pictograms Flame, Exclamation Mark [10][23]

Hazard Statements

H226: Flammable liquid and

vapour. H319: Causes serious

eye irritation. H335: May cause

respiratory irritation.

[9][10]

Handling

Handle in a well-ventilated

area. Wear protective gloves,

clothing, and eye/face

protection. Keep away from

heat, sparks, and open flames.

Use non-sparking tools and

take measures to prevent

static discharge.

[23][24]

Storage

Store in a cool, dry, and well-

ventilated place. Keep the

container tightly closed. Store

away from incompatible

materials and sources of

ignition.

[23][24]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek medical attention.

[9][22]

| First Aid (Skin) | Take off contaminated clothing immediately. Rinse skin with plenty of water. |

[23] |

On contact with water or moisture, VTES liberates ethanol, which can have chronic effects on

the central nervous system with prolonged exposure.[22]
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Conclusion
Vinyltriethoxysilane (CAS 78-08-0) is a highly versatile organosilane that serves as a critical

molecular bridge in the field of materials science. Its unique bifunctional nature allows for the

effective coupling of inorganic and organic materials, leading to significant improvements in

adhesion, durability, and other performance characteristics of composites, coatings, and

sealants. The ability to tailor surface properties and create cross-linked polymer networks

underscores its importance in both industrial manufacturing and advanced scientific research. A

thorough understanding of its chemical properties, reaction mechanisms, and handling

requirements, as detailed in this guide, is paramount for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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